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Compound of Interest

Compound Name: N-Nitrosomorpholine

Cat. No.: B3434917

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the solubility of N-
Nitrosomorpholine (NMOR) in various organic solvents. It includes troubleshooting guides
and frequently asked questions (FAQSs) to assist researchers in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of N-Nitrosomorpholine (NMOR)?

Al: N-Nitrosomorpholine is a polar organic compound. It is completely soluble in water and
shows good solubility in polar organic solvents.[1][2] It is described as being soluble in organic
solvents generally.[3]

Q2: Is quantitative solubility data for NMOR in common organic solvents available?

A2: While qualitative descriptions of NMOR's solubility are available, comprehensive
guantitative data across a wide range of organic solvents is limited in publicly accessible
literature. The table below summarizes the available quantitative and qualitative data.

Q3: What are the key physical and chemical properties of NMOR relevant to its solubility?

A3: NMOR is typically a yellow crystalline solid or a golden liquid at room temperature.[4][5]
Key properties are listed below:
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Melting Point: 29°C[4][6]

Boiling Point: 225°C[4]

Appearance: Yellow crystals or gold liquid[4][5]

Stability: NMOR is stable but sensitive to light, especially UV light. It is incompatible with

strong oxidizing agents and should be refrigerated and stored in the dark.[4][5]
Q4: What are the primary safety concerns when handling N-Nitrosomorpholine?

A4: N-Nitrosomorpholine is classified as a probable human carcinogen and a mutagen.[6][7]
Therefore, it must be handled with extreme caution, using appropriate personal protective
equipment (PPE) and working in a well-ventilated area, preferably a fume hood. All handling
procedures should be in accordance with safety data sheet (SDS) recommendations.

Data Presentation: Solubility of N-
Nitrosomorpholine

The following table summarizes the known solubility of N-Nitrosomorpholine in water and
various organic solvents.
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Chemical Quantitative Qualitative L
Solvent . o Citation(s)

Class Solubility Solubility

) Completely
Water Protic 1000 g/L at 24°C [8]
soluble

Dimethyl
Sulfoxide Aprotic 100 mg/mL Soluble [4]
(DMSO0)
Methanol Protic Not Available Slightly soluble [9]

) ) Soluble in polar
Ethanol Protic Not Available ] [1]
organic solvents

. ) Soluble in
Acetone Aprotic Not Available ) [3]
organic solvents

) ) Soluble in polar
Chloroform Aprotic Not Available ) [1]
organic solvents

) ) ) Soluble in
Dichloromethane  Aprotic Not Available ) [2]
organic solvents

. ) Soluble in
Ethyl Acetate Aprotic Not Available ) [3]
organic solvents
. ) ) Soluble in
Acetonitrile Aprotic Not Available [3]

organic solvents

Note: "Not Available" indicates that specific quantitative data was not found in the searched
literature.

Experimental Protocols

While a specific, standardized protocol for determining the solubility of N-Nitrosomorpholine
was not found, the following general methodology can be adapted from standard practices for
organic compounds.

Objective: To determine the solubility of N-Nitrosomorpholine in a specific organic solvent at a
given temperature.
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Materials:

¢ N-Nitrosomorpholine (solid)

e Selected organic solvent (analytical grade)

e Analytical balance

» Vials with screw caps

o Constant temperature bath or shaker with temperature control
» Vortex mixer and/or sonicator

o Syringe filters (e.g., 0.22 um PTFE)

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) system for concentration analysis

Procedure:

e Preparation of Saturated Solution: a. Add an excess amount of N-Nitrosomorpholine to a
vial containing a known volume of the selected organic solvent. The excess solid should be
clearly visible. b. Tightly cap the vial to prevent solvent evaporation. c. Place the vial in a
constant temperature bath or shaker set to the desired temperature (e.g., 25°C). d. Agitate
the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
Periodically check for the presence of undissolved solid.

o Sample Collection and Preparation: a. After the equilibration period, allow the vial to stand
undisturbed at the constant temperature for a short period to let the excess solid settle. b.
Carefully withdraw a known volume of the supernatant using a syringe. c. Immediately filter
the supernatant through a syringe filter into a clean, pre-weighed vial. This step is crucial to
remove any undissolved microcrystals.

e Analysis: a. Determine the concentration of N-Nitrosomorpholine in the filtered solution
using a validated analytical method, such as HPLC or GC-MS. b. Prepare a calibration curve
using standard solutions of N-Nitrosomorpholine of known concentrations in the same
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solvent. c. From the calibration curve, determine the concentration of N-Nitrosomorpholine
in the saturated solution. This concentration represents the solubility of NMOR in that solvent
at the specified temperature.

Workflow for Solubility Determination:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3434917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Gdd excess NMOR to solvena

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Sam;ling

[Allow solid to settle]
[Withdraw supernatanD
Gilter supernatant (0.22 umD

Anzsvsis
Gnalyze filtrate by HPLC or GC-MS]
Determine concentration from
calibration curve
[Solubility value obtainecD

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Dissolution Issue Encountered

Incomplete Dissolution?

Check Equilibration Time
and Agitation

Inaccurate Analytical Results?

During Filtration

C/Ilnlmlze Temperature Changei GE”W Temperature Stabilita

Use Isotope-Labeled
Internal Standard

Grevent Solvent Evaporatioa

No, Resolved [Optimize Chromatographa

Check Purity of
NMOR and Solvent

Protect from Light and
Check for Thermal Degradation

Issue Resolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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